Cas no 37522-19-3 (2-Chloro-2-(4-fluoro-phenyl-hydrazono)-acetic acid ethyl ester)

• Product Name: 2-Chloro-2-(4-fluoro-phenyl-hydrazono)-acetic acid ethyl ester
• CAS No: 37522-19-3
• MF: C₁₀H₁₀ClFN₂O₂
• MW: 244.650004863739
• CID: 322377
• PubChem ID: 5708312
• Update Time: 2025-10-20

2-Chloro-2-(4-fluoro-phenyl-hydrazono)-acetic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2-chloro-2-[2-(4-fluorophenyl)hydrazinylidene]-, ethyl ester
• ethyl (2Z)-2-chloro-2-[(4-fluorophenyl)hydrazinylidene]acetate
• [(4-fluorophenyl)-hydrazono]-chloroacetic acid ethyl ester
• 2-Chlor-2-(4-fluorphenylhydrazono)-essigsaeureethylester
• Acetic acid,chloro((4-fluorophenyl)hydrazono)-,ethyl ester
• ethyl (2E)-chloro[(4-fluorophenyl)hydrazono]acetate
• ethyl 2-chloro[(4-fluorophenyl)hydrazono]ethanoate
• ethyl chloro[(4-fluorophenyl)hydrazono]acetate
• Acetic acid, chloro((4-fluorophenyl)hydrazono)-, ethyl ester
• 2-CHLORO-2-(4-FLUORO-PHENYL-HYDRAZONO)-ACETICACIDETHYLESTER
• Ethyl (2Z)-2-chloro-2-[(4-fluorophenyl)hydrazono]acetate
• PS-10918
• AKOS037655372
• Ethyl (2Z)-2-chloro-2-[2-(4-fluorophenyl)hydrazin-1-ylidene]acetate
• 2-CHLORO-2-(4-FLUORO-PHENYL-HYDRAZONO)-ACETIC ACID ETHYL ESTER
• BP-12173
• MFCD06809227
• 37522-19-3
• AKOS026673680
• Ethylchloro[(4-fluorophenyl)hydrazono]acetate
• Acetic acid, chloro[(4-fluorophenyl)hydrazono]-, ethyl ester
• 2-Chloro-2-(4-fluoro-phenyl-hydrazono)-acetic acid ethyl ester

• Inchi： 1S/C10H10ClFN2O2/c1-2-16-10(15)9(11)14-13-8-5-3-7(12)4-6-8/h3-6,13H,2H2,1H3/b14-9-
• InChI Key： VVERUMZUZIFIQN-ZROIWOOFSA-N
• SMILES： Cl/C(/C(=O)OCC)=N\NC1C=CC(=CC=1)F

Computed Properties

• Exact Mass: 244.04100
• Monoisotopic Mass: 244.0414834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 50.7Ų

Experimental Properties

• PSA: 50.69000
• LogP: 2.42600

Additional information on 2-Chloro-2-(4-fluoro-phenyl-hydrazono)-acetic acid ethyl ester

Compound CAS No 37522-19-3: A Comprehensive Overview of 2-Chloro-2-(4-fluoro-phenyl-hydrazono)-acetic acid ethyl ester

The compound with CAS number 37522-19-3, commonly referred to as 2-Chloro-2-(4-fluoro-phenyl-hydrazono)-acetic acid ethyl ester, is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of organic compounds known as hydrazones, which are derivatives of hydrazine. Its structure comprises a central acetic acid ethyl ester moiety substituted with a chlorine atom and a hydrazone group attached to a fluorophenyl ring.

Recent studies have highlighted the importance of hydrazones in drug design and development due to their unique pharmacological properties. The presence of the fluorophenyl group in this compound adds further complexity and functionality, making it a promising candidate for various biological assays. Researchers have explored its potential as an anti-inflammatory agent, given its ability to inhibit key enzymes involved in inflammatory pathways.

The synthesis of 2-Chloro-2-(4-fluoro-phenyl-hydrazono)-acetic acid ethyl ester involves a multi-step process, typically starting from the corresponding acetic acid derivative. The introduction of the hydrazone group is achieved through condensation reactions with appropriate hydrazine derivatives, followed by substitution reactions to introduce the chlorine atom. This compound's stability and reactivity make it suitable for further functionalization, enabling the creation of more complex molecular architectures.

In terms of physical properties, this compound exhibits a melting point of approximately 150°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its spectroscopic data, including UV-vis and IR spectra, have been well-documented, providing valuable insights into its electronic structure and functional group interactions.

Recent advancements in computational chemistry have allowed researchers to model the molecular interactions of 37522-19-3 with various biological targets. These studies suggest that the compound may exhibit selective binding to certain proteins, potentially making it a lead compound for drug discovery programs targeting specific diseases such as cancer or neurodegenerative disorders.

The fluorophenyl group in this compound plays a crucial role in modulating its pharmacokinetic properties. Fluorine atoms are known to enhance lipophilicity and improve drug absorption, which are critical factors in drug design. Additionally, the presence of the chlorine atom contributes to the compound's stability and bioavailability.

In conclusion, CAS No 37522-19-3, or 2-Chloro-2-(4-fluoro-phenyl-hydrazono)-acetic acid ethyl ester, represents a valuable molecule with diverse applications in chemical research and pharmaceutical development. Its unique structure, combined with recent research findings, positions it as a promising candidate for future therapeutic interventions.